Methyl 3,4-dimethoxy-5-sulfanylbenzoate
Cat. No. B8703348
M. Wt: 228.27 g/mol
InChI Key: YTMBGCWYGQPXIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691843B2
Procedure details
To a stirred solution 3-dimethylcarbamoylthio-4,5-dimethoxybenzoic acid methyl ester (800 mg, 2.67 mmol) in THF (21 mL) was added MeONa (0.5 M in MeOH, 21 mL) at room temperature and the reaction was heated to reflux. After refluxing for 3 h, the reaction mixture was cooled to room temperature, poured into 1 N HCl aqueous solution (150 mL) and extracted with mixture of EtOAc:hexane (1:1, 150 mL). The organic layer was washed with brine (100 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-4,5-dimethoxybenzoic acid methyl ester (0.581 g).
Name
3-dimethylcarbamoylthio-4,5-dimethoxybenzoic acid methyl ester
Quantity
800 mg
Type
reactant
Reaction Step One
Name
MeONa
Quantity
21 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][C:3](=[O:20])[C:4]1[CH:9]=[C:8]([O:10][CH3:11])[C:7]([O:12][CH3:13])=[C:6]([S:14]C(=O)N(C)C)[CH:5]=1.CO[Na].Cl>C1COCC1>[CH3:1][O:2][C:3](=[O:20])[C:4]1[CH:9]=[C:8]([O:10][CH3:11])[C:7]([O:12][CH3:13])=[C:6]([SH:14])[CH:5]=1
|
Inputs
Step One
|
Name
|
3-dimethylcarbamoylthio-4,5-dimethoxybenzoic acid methyl ester
|
|
Quantity
|
800 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=CC(=C(C(=C1)OC)OC)SC(N(C)C)=O)=O
|
|
Name
|
MeONa
|
|
Quantity
|
21 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO[Na]
|
|
Name
|
|
|
Quantity
|
21 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the reaction was heated to reflux
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After refluxing for 3 h
|
|
Duration
|
3 h
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with mixture of EtOAc:hexane (1:1, 150 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with brine (100 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C1=CC(=C(C(=C1)OC)OC)S)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.581 g | |
| YIELD: CALCULATEDPERCENTYIELD | 95.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
